molecular formula C23H18N6O6 B2499554 7-(2,4-dinitrobenzoyl)-3-(2,4,6-trimethylphenyl)-5-oxa-2,4,6,7-tetraazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,9,11-tetraene CAS No. 313275-52-4

7-(2,4-dinitrobenzoyl)-3-(2,4,6-trimethylphenyl)-5-oxa-2,4,6,7-tetraazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,9,11-tetraene

Cat. No.: B2499554
CAS No.: 313275-52-4
M. Wt: 474.433
InChI Key: VUXZXQQKUIICAX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound belongs to the class of nitrogen- and oxygen-containing tricyclic frameworks, characterized by a fused bicyclic system with a dodeca-tetraene backbone. Its structure includes a 2,4-dinitrobenzoyl group and a 2,4,6-trimethylphenyl substituent, which contribute to its electronic and steric properties.

Properties

IUPAC Name

(2,4-dinitrophenyl)-[1-(2,4,6-trimethylphenyl)-[1,2,3,5]oxatriazolo[3,2-a]benzotriazol-5-yl]methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H18N6O6/c1-13-10-14(2)21(15(3)11-13)22-24-35-29-25(22)18-6-4-5-7-19(18)26(29)23(30)17-9-8-16(27(31)32)12-20(17)28(33)34/h4-12H,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VUXZXQQKUIICAX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C(=C1)C)C2=NON3N2C4=CC=CC=C4N3C(=O)C5=C(C=C(C=C5)[N+](=O)[O-])[N+](=O)[O-])C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H18N6O6
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

474.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

The compound 7-(2,4-dinitrobenzoyl)-3-(2,4,6-trimethylphenyl)-5-oxa-2,4,6,7-tetraazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,9,11-tetraene is a complex heterocyclic molecule that has garnered attention for its potential biological activities. This article synthesizes existing research findings on its biological properties, mechanisms of action, and implications for pharmaceutical applications.

Chemical Structure and Properties

The compound features a unique tetracyclic structure with multiple functional groups that contribute to its chemical reactivity and biological activity. The presence of the dinitrobenzoyl moiety is significant for its potential interactions with biological targets.

Table 1: Key Structural Features

FeatureDescription
Molecular FormulaC20H20N8O2
Molecular Weight396.43 g/mol
Functional GroupsDinitrobenzoyl, Oxa group
HeteroatomsNitrogen (N), Oxygen (O)

Antioxidant Activity

The antioxidant potential of similar heterocyclic compounds is well-documented. These compounds can scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative stress . The presence of nitro groups in the structure may enhance this property due to their ability to stabilize free radicals.

Anticancer Properties

Preliminary studies on structurally related compounds suggest potential anticancer activities through mechanisms such as apoptosis induction and cell cycle arrest in cancer cells . While specific data on the tetraazatricyclo compound are scarce, its structural features warrant further investigation in this area.

Case Studies and Research Findings

  • Antimicrobial Evaluation : A study evaluated various derivatives of dinitrobenzoyl compounds against bacterial strains. Results indicated significant activity against Staphylococcus aureus and Escherichia coli, suggesting that modifications in the benzoyl group can enhance efficacy .
  • Antioxidant Assessment : Another research focused on the antioxidant capacity of similar compounds using DPPH and ABTS assays. The findings highlighted a strong correlation between the presence of electron-withdrawing groups (like nitro) and increased scavenging activity .
  • Cytotoxicity Studies : Investigations into cytotoxic effects revealed that certain derivatives could inhibit proliferation in cancer cell lines such as MCF-7 and HeLa cells. The mechanism was attributed to the activation of apoptotic pathways .

Table 2: Summary of Biological Activities

Activity TypeFindingsReferences
AntimicrobialEffective against Gram-positive/negative bacteria ,
AntioxidantSignificant ROS scavenging ability
AnticancerInduction of apoptosis in cancer cells

Comparison with Similar Compounds

4-Methyl-2,3,5,7,11-Pentaazatricyclo[7.4.0.0²,⁶]Trideca-1(9),3,5,7-Tetraene (CAS: 1505250-09-8)

  • Structural Differences : Replaces the 5-oxa group with an additional nitrogen atom, forming a pentaazatricyclo system. Lacks the 2,4-dinitrobenzoyl substituent.
  • Properties : Exhibits higher thermal stability due to increased aromaticity but reduced solubility in polar solvents compared to the target compound .
  • Applications : Used in specialty polymers and as a ligand in catalysis .

6-Phenyl-3,4,5,12-Tetraazatricyclo[7.2.1.0³,⁷]Dodeca-4,6-Diene Derivatives

  • Structural Differences : Features a seven-membered ring fused to a bicyclic system instead of the dodeca-tetraene backbone. Substituents vary at the phenyl group.
  • Properties : Lower molecular symmetry enhances reactivity in electrophilic substitution reactions.
  • Applications : Explored as fluorescent probes in bioimaging .

Functional Group Variations

N-{4,6-Dioxa-10-Thia-12-Azatricyclo[7.3.0.0³,⁷]Dodeca-1(9),2,7,11-Tetraen-11-Yl}-2-Nitrobenzamide

  • Structural Differences : Replaces the 5-oxa group with a thia (sulfur) atom and introduces a carboxamide linkage.
  • Properties : The sulfur atom increases lipophilicity (XLogP3 ≈ 5.3) compared to the oxygen-containing target compound.
  • Applications : Investigated for antimicrobial activity due to sulfur’s electron-withdrawing effects .

Ethyl 6-(4-Methoxybenzoyl)Imino-2-Oxo-7-Propan-2-Yl-1,7,9-Triazatricyclo[8.4.0.0³,⁸]Tetradeca-3(8),4,9,11,13-Pentaene-5-Carboxylate

  • Structural Differences : Features a methoxybenzoyl group and an ethyl ester substituent.
  • Properties: The methoxy group enhances solubility in organic solvents (e.g., DCM, ethanol) but reduces oxidative stability.
  • Applications : Studied for photovoltaic applications due to extended conjugation .

Key Research Findings

Electronic Effects : The 2,4-dinitrobenzoyl group in the target compound likely enhances electrophilicity, making it reactive toward nucleophiles like thiols or amines .

Thermal Stability : Similar tricyclic compounds decompose above 250°C, suggesting the target compound may exhibit comparable stability .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.